Cas no 2138209-32-0 (3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one)
3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one
- 3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one
- 2138209-32-0
- EN300-1113107
-
- Inchi: 1S/C10H14N2O/c1-7-4-8(7)5-12-3-2-10(13)9(11)6-12/h2-3,6-8H,4-5,11H2,1H3
- InChI Key: AQYBOIKJFFMBQC-UHFFFAOYSA-N
- SMILES: O=C1C=CN(C=C1N)CC1CC1C
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.3Ų
3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1113107-0.05g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1113107-0.1g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1113107-0.25g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1113107-0.5g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1113107-1.0g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 1g |
$1414.0 | 2023-05-26 | ||
| Enamine | EN300-1113107-2.5g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1113107-5.0g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 5g |
$4102.0 | 2023-05-26 | ||
| Enamine | EN300-1113107-10.0g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 10g |
$6082.0 | 2023-05-26 | ||
| Enamine | EN300-1113107-1g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1113107-5g |
3-amino-1-[(2-methylcyclopropyl)methyl]-1,4-dihydropyridin-4-one |
2138209-32-0 | 95% | 5g |
$3065.0 | 2023-10-27 |
3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one
3-Amino-1-(2-Methylcyclopropyl)methyl-1,4-Dihydropyridin-4-one: A Promising Compound in Medicinal Chemistry
3-Amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one (CAS No. 2138209-32-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and anti-inflammatory properties.
The structure of 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one is characterized by a 1,4-dihydropyridine ring, a 3-amino group, and a (2-methylcyclopropyl)methyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have highlighted the potential of 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one in various therapeutic areas. One notable application is its role as a calcium channel modulator. Calcium channels play a crucial role in numerous physiological processes, including muscle contraction, neurotransmitter release, and cell signaling. By modulating these channels, the compound can potentially be used to treat conditions such as hypertension and cardiovascular diseases.
In addition to its calcium channel modulation properties, 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one has shown promising anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
The synthesis of 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a cyclopropanecarboxaldehyde derivative, followed by cyclization to form the dihydropyridine ring. The final step typically involves the introduction of the amino group through amination reactions.
The pharmacokinetic properties of 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one have also been investigated. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high safety margin are advantageous for clinical applications.
Recent advancements in computational chemistry have also contributed to the understanding of 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one. Molecular modeling studies have provided insights into its binding interactions with target proteins and receptors, which can guide the design of more potent and selective analogs.
In conclusion, 3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one (CAS No. 2138209-32-0) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise in advancing the field of medicinal chemistry.
2138209-32-0 (3-amino-1-(2-methylcyclopropyl)methyl-1,4-dihydropyridin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)